(2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone

• IUPAC Name: (2,5-dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C15H18N4O2/c1-11-6-14(18(2)17-11)15(20)19-8-12(9-19)10-21-13-4-3-5-16-7-13/h3-7,12H,8-10H2,1-2H3
• InChI Key: KSEIFUZNEFLEQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)N2CC(C2)COC3=CN=CC=C3)C
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

(2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone, also known as DPAZM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DPAZM is a heterocyclic compound that contains a pyrazole ring, a pyridine ring, and an azetidine ring.

Mechanism of Action

The mechanism of action of (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone is not fully understood. However, studies have shown that (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone can inhibit the activity of certain enzymes and proteins that are involved in various biological processes. For example, (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone has also been shown to inhibit the activity of histone deacetylases (HDACs), proteins that are involved in gene expression regulation.
Biochemical and physiological effects:
Studies have shown that (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone can have various biochemical and physiological effects. For example, (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone has been shown to inhibit the growth of cancer cells in vitro and in vivo. (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone has also been shown to reduce inflammation in animal models of inflammatory diseases. In addition, (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone in lab experiments is its high purity and stability. (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone is also relatively easy to synthesize and can be obtained in reasonable yields. However, one limitation of using (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone. One direction is to further investigate its potential as a drug candidate for the treatment of cancer, inflammation, and neurodegenerative diseases. Another direction is to explore its applications in materials science and catalysis. Additionally, further studies are needed to elucidate the mechanism of action of (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone and to identify its molecular targets.

Synthesis Methods

The synthesis of (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone involves the reaction of 2,5-dimethylpyrazole-3-carboxaldehyde with 3-(pyridin-3-yloxymethyl)azetidine-1-amine in the presence of a catalyst. The reaction produces (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone as a white solid with a yield of 60-70%. The purity of the compound can be improved by recrystallization.

Scientific Research Applications

(2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and neurodegenerative diseases. In materials science, (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, (2,5-Dimethylpyrazol-3-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone has been explored as a ligand for metal-catalyzed reactions.